Cas no 942356-87-8 (Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine)

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine is a heterocyclic compound featuring a [1,3,4]thiadiazole core substituted with an isobutylamino group and a meta-tolyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The thiadiazole ring system is known for its bioactivity, often contributing to antimicrobial, antifungal, or herbicidal effects. The isobutyl and m-tolyl substituents enhance lipophilicity, potentially improving membrane permeability in bioactive applications. Its well-defined synthetic route allows for consistent purity and scalability, supporting its use in drug discovery and material science. The compound's stability under standard conditions further facilitates handling and storage.
Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine structure
942356-87-8 structure
Product Name:Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine
CAS No:942356-87-8
MF:C13H17N3S
MW:247.359181165695
CID:3082597
PubChem ID:18524391
Update Time:2025-05-27

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

    • Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine
    • DGA72048
    • 5-(3-methylphenyl)-N-(2-methylpropyl)-1,3,4-thiadiazol-2-amine
    • 942356-87-8
    • AKOS000678724
    • N-Isobutyl-5-(m-tolyl)-1,3,4-thiadiazol-2-amine
    • MDL: MFCD08899081
    • Inchi: 1S/C13H17N3S/c1-9(2)8-14-13-16-15-12(17-13)11-6-4-5-10(3)7-11/h4-7,9H,8H2,1-3H3,(H,14,16)
    • InChI Key: IGLBLEHVHRGGKH-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=C(C)C=2)=NN=C1NCC(C)C

Computed Properties

  • Exact Mass: 247.11431873Da
  • Monoisotopic Mass: 247.11431873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 66.1Ų

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM530396-1g
N-Isobutyl-5-(m-tolyl)-1,3,4-thiadiazol-2-amine
942356-87-8 97%
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Crysdot LLC
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